Cas no 134108-74-0 (Cyclohexanol, 2-ethynyl-, (1R,2S)-)

• Product Name: Cyclohexanol, 2-ethynyl-, (1R,2S)-
• CAS No: 134108-74-0
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1234772
• Update Time: 2024-08-04

Cyclohexanol, 2-ethynyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-ethynyl-, (1R,2S)-

• Inchi： 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h1,7-9H,3-6H2/t7-,8-/m1/s1
• InChI Key： KNVOCSQDAIHOPP-HTQZYQBOSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1C#C

Computed Properties

• Exact Mass: 124.08886

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 186.1±29.0 °C(Predicted)
• PSA: 20.23
• pka: 14.69±0.40(Predicted)